N-benzyl-N-(4-chlorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H20ClN3O3S2/c1-29(26,27)24-12-6-10-16(24)19(25)23(13-14-7-3-2-4-8-14)20-22-18-15(21)9-5-11-17(18)28-20/h2-5,7-9,11,16H,6,10,12-13H2,1H3
• InChI Key: ITUWIGPCKATFJN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC1C(=O)N(CC2=CC=CC=C2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C20H20ClN3O3S2
• Molecular Weight: 450.0 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For instance, the carboxamide group could participate in hydrolysis reactions, while the chlorobenzo[d]thiazol-2-yl group could undergo nucleophilic aromatic substitution reactions.

Scientific Research Applications

Synthesis and Chemical Properties

N-benzyl-N-(4-chlorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide is involved in various synthetic pathways aiming to explore its chemical properties and potential as a precursor for more complex compounds.

• Synthesis Routes

  One study details the synthesis of a key intermediate, 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, a compound related to N-benzyl-N-(4-chlorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide. This synthesis involves condensation, methylation, hydrogenolysis, and cyclization, highlighting the compound's role in generating potentially bioactive molecules (Z. Xiu-lan, 2009).

• Chemical Stability and Reactivity

  Another study examines the metabolic stability of phosphoinositide 3-kinase/mammalian target of rapamycin (PI3K/mTOR) dual inhibitors, including derivatives of N-benzyl-N-(4-chlorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide. It was found that modifications to the heterocyclic ring structure could improve metabolic stability, suggesting that these compounds may serve as robust scaffolds for developing new therapeutics (Markian M Stec et al., 2011).

Biological Activity

The biological activity of compounds structurally related to N-benzyl-N-(4-chlorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide has been a focus of various studies, particularly in the context of potential therapeutic applications.

• Antimalarial and COVID-19 Potential: Research into N-(phenylsulfonyl)acetamide derivatives, including those with similar structural motifs to N-benzyl-N-(4-chlorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide, indicates potential antimalarial activity and promising ADMET properties. These studies also explore the compounds' theoretical reactivity and molecular docking against critical proteins, offering insights into their mechanism of action and potential as COVID-19 therapeutic agents (Asmaa M. Fahim & Eman H. I. Ismael, 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, some benzyl and thiazole derivatives have been found to inhibit certain enzymes, which could potentially be a mechanism of action for this compound.